![molecular formula C15H21N3 B2389735 1-(1H-Indol-3-yl)-3-pyrrolidin-1-ylpropan-2-amine CAS No. 2361635-90-5](/img/structure/B2389735.png)
1-(1H-Indol-3-yl)-3-pyrrolidin-1-ylpropan-2-amine
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Description
1-(1H-Indol-3-yl)-3-pyrrolidin-1-ylpropan-2-amine, also known as AL-LAD, is a psychedelic drug that belongs to the family of lysergamides. It is a potent hallucinogen that is structurally similar to LSD. AL-LAD is known for its unique properties, including its ability to induce intense visual and auditory hallucinations, altered states of consciousness, and profound spiritual experiences.
Scientific Research Applications
- IPPA derivatives have shown promise as potential anticancer agents. For instance, a study reported the synthesis of novel 1-[1-(1H-indol-3-yl) alkyl]-1H-indoles via the addition of indole to aldehydes. These compounds exhibited cytotoxicity against hepatocarcinoma cells.
- Additionally, indole-based compounds structurally similar to IPPA have been investigated for their ability to induce a unique form of non-apoptotic cell death called methuosis . This process involves vacuole accumulation derived from macropinosomes, leading to cell detachment and rupture.
- Some indolic N-hydroxylamines derived from IPPA analogs have demonstrated antibacterial activity. Notably, they inhibit the growth of Staphylococcus strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-intermediate S. aureus (VISA) .
- IPPA derivatives have been employed in one-pot multicomponent reactions to synthesize diverse indole-containing compounds. For example, a recent study utilized IPPA analogs in the synthesis of bis(allylated)pyrrolidinoindoline.
- Researchers have evaluated the cytotoxic activities of IPPA derivatives against cancer cells. Dose-dependent cytotoxic effects were observed in MCF-7 cancer cells .
Anticancer Potential
Antibacterial Activity
Multicomponent Synthesis
Cytotoxicity Studies
properties
IUPAC Name |
1-(1H-indol-3-yl)-3-pyrrolidin-1-ylpropan-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3/c16-13(11-18-7-3-4-8-18)9-12-10-17-15-6-2-1-5-14(12)15/h1-2,5-6,10,13,17H,3-4,7-9,11,16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEMWGVGAUPHIX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(CC2=CNC3=CC=CC=C32)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1H-Indol-3-yl)-3-pyrrolidin-1-ylpropan-2-amine |
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